Cas no 36157-43-4 (Methyl 5-chlorothiophene-3-carboxylate)

• Product Name: Methyl 5-chlorothiophene-3-carboxylate
• CAS No: 36157-43-4
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• MDL: MFCD20922775
• CID: 1473209
• PubChem ID: 57415895
• Update Time: 2025-10-30

Methyl 5-chlorothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-chloro-, methyl ester
• Methyl 5-chlorothiophene-3-carboxylate
• PB30437
• CS-0048983
• SY097713
• AKOS019027176
• AS-34378
• METHYL5-CHLOROTHIOPHENE-3-CARBOXYLATE
• MFCD20922775
• SCHEMBL19127835
• 36157-43-4
• DB-360828
• Methyl 5-chlorothiophene-...
• DTXSID60725580

• MDL： MFCD20922775
• Inchi： 1S/C6H5ClO2S/c1-9-6(8)4-2-5(7)10-3-4/h2-3H,1H3
• InChI Key： JRMKVGZBIZHJTH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CS1

Computed Properties

• Exact Mass: 175.96995
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 2.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 229.7±20.0 °C at 760 mmHg
• Flash Point: 92.7±21.8 °C
• PSA: 26.3
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Methyl 5-chlorothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-chlorothiophene-3-carboxylate

Recent Advances in the Application of Methyl 5-chlorothiophene-3-carboxylate (CAS: 36157-43-4) in Chemical Biology and Pharmaceutical Research

Methyl 5-chlorothiophene-3-carboxylate (CAS: 36157-43-4) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery and development, particularly in the design of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-chlorothiophene-3-carboxylate as a building block for the synthesis of thiophene-based inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. The findings suggest that this compound could serve as a promising scaffold for developing new antibiotics to combat antimicrobial resistance.

Another significant application of Methyl 5-chlorothiophene-3-carboxylate was reported in a recent patent (WO2023056421A1), where it was utilized in the synthesis of small-molecule modulators of the PI3K/AKT/mTOR pathway. These modulators showed promising anti-proliferative effects in preclinical models of breast and lung cancers. The patent highlights the compound's versatility in medicinal chemistry, particularly in the development of targeted cancer therapies with improved selectivity and reduced side effects.

Recent advancements in synthetic methodologies have also enhanced the accessibility of Methyl 5-chlorothiophene-3-carboxylate. A 2024 publication in Organic Letters described a novel, cost-effective catalytic system for its large-scale production, achieving a yield of over 90% with high purity. This development is expected to facilitate broader research and industrial applications of the compound, particularly in high-throughput screening and combinatorial chemistry.

In the realm of neurodegenerative diseases, a 2023 study in ACS Chemical Neuroscience investigated the neuroprotective properties of Methyl 5-chlorothiophene-3-carboxylate derivatives. The researchers identified several compounds that effectively reduced oxidative stress and inflammation in neuronal cells, suggesting potential applications in the treatment of Alzheimer's and Parkinson's diseases. Further in vivo studies are underway to validate these findings and explore their therapeutic potential.

In conclusion, Methyl 5-chlorothiophene-3-carboxylate (CAS: 36157-43-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, coupled with recent synthetic and biological advancements, underscore its importance in addressing unmet medical needs. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic applications.